Cas no 1261581-41-2 (2-Amino-3-methylbenzyl bromide)

• Product Name: 2-Amino-3-methylbenzyl bromide
• CAS No: 1261581-41-2
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• CID: 5002910
• Update Time: 2025-05-21

2-Amino-3-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methylbenzyl bromide
• 2-Amino-3-methylbenzyl bromide

• Inchi： 1S/C8H10BrN/c1-6-3-2-4-7(5-9)8(6)10/h2-4H,5,10H2,1H3
• InChI Key： KRCOFLVVJQFJPK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-Amino-3-methylbenzyl bromide

2-Amino-3-methylbenzyl bromide: A Comprehensive Overview

2-Amino-3-methylbenzyl bromide (CAS No. 1261581-41-2) is a versatile organic compound with significant applications in the fields of pharmaceutical chemistry and synthetic organic chemistry. This compound, also known as N-(3-methylbenzyl)amine hydrobromide, has garnered attention due to its unique chemical properties and potential utility in drug development. In this article, we will delve into its structural characteristics, synthesis methods, applications, and recent advancements in research.

The molecular formula of 2-amino-3-methylbenzyl bromide is C8H11BrN, and its molecular weight is approximately 190.07 g/mol. The compound consists of a benzene ring substituted with an amino group (-NH2) at position 2 and a methyl group (-CH3) at position 3. The benzyl bromide moiety further enhances its reactivity, making it a valuable intermediate in various organic reactions. Its structure allows for multiple functional groups to interact, providing a platform for diverse chemical transformations.

Recent studies have highlighted the importance of 2-amino-3-methylbenzyl bromide in the synthesis of bioactive molecules. For instance, researchers have employed this compound as a key intermediate in the development of novel anti-inflammatory agents and potential anticancer drugs. Its ability to undergo nucleophilic substitution reactions has been exploited to create derivatives with enhanced pharmacokinetic profiles.

The synthesis of 2-amino-3-methylbenzyl bromide typically involves a two-step process: the preparation of the corresponding benzene derivative followed by bromination. One efficient method involves the reaction of o-aminoanisole with a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator. This approach ensures high yields and excellent purity, making it suitable for large-scale production.

In terms of applications, 2-amino-3-methylbenzyl bromide has found utility in the pharmaceutical industry as an intermediate for synthesizing complex molecules with bioactivity. For example, it has been used in the construction of heterocyclic compounds, which are often associated with therapeutic effects. Recent research has also explored its role in click chemistry reactions, where it serves as a valuable building block for creating libraries of compounds with diverse structures.

Another notable application is its use in peptide synthesis. The amino group present in 2-amino-3-methylbenzyl bromide facilitates the formation of amides, which are essential components of peptides and proteins. This has led to its incorporation into solid-phase peptide synthesis (SPPS) protocols, where it acts as a coupling agent or protecting group.

From an environmental perspective, 2-amino-3-methylbenzyl bromide exhibits moderate toxicity to aquatic organisms. However, its impact on ecosystems is relatively low when handled under controlled conditions. Researchers have also investigated its biodegradation pathways, revealing that it can be metabolized by microorganisms under aerobic conditions.

In conclusion, 2-amino-3-methylbenzyl bromide (CAS No. 1261581-41-2) is a multifaceted compound with significant potential in various chemical and pharmaceutical applications. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative drugs and materials. As advancements in synthetic methodologies continue to emerge, the utility of this compound is expected to expand further.